Cas no 53541-89-2 (1H-Indole, 3-[(4-chlorophenyl)methyl]-)
53541-89-2 structure
Product Name:1H-Indole, 3-[(4-chlorophenyl)methyl]-
CAS No:53541-89-2
MF:C15H12ClN
MW:241.715482711792
CID:1586625
Update Time:2024-09-13
1H-Indole, 3-[(4-chlorophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole, 3-[(4-chlorophenyl)methyl]-
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- Inchi: 1S/C15H12ClN/c16-13-7-5-11(6-8-13)9-12-10-17-15-4-2-1-3-14(12)15/h1-8,10,17H,9H2
- InChI Key: SEGLTMJKKAMXEF-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2)C(CC2=CC=C(Cl)C=C2)=C1
Computed Properties
- Exact Mass: 241.06596
Experimental Properties
- Density: 1.250±0.06 g/cm3(Predicted)
- Melting Point: 104.0-105.5 °C(Solv: hexane (110-54-3); dichloromethane (75-09-2))
- Boiling Point: 409.9±25.0 °C(Predicted)
- PSA: 15.79
- pka: 17.03±0.30(Predicted)
1H-Indole, 3-[(4-chlorophenyl)methyl]- Related Literature
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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